4,7-Dichloro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole

• IUPAC Name: 4,7-dichloro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole
• InChI: InChI=1S/C17H15Cl2N3S/c18-13-6-7-14(19)16-15(13)20-17(23-16)22-10-8-21(9-11-22)12-4-2-1-3-5-12/h1-7H,8-11H2
• InChI Key: JJNNIBMKSUVBLF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC4=C(C=CC(=C4S3)Cl)Cl
• Molecular Formula: C17H15Cl2N3S
• Molecular Weight: 364.3 g/mol

Description

4,7-Dichloro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as DCPPB and has been found to possess unique properties that make it suitable for a range of applications. In

Scientific Research Applications

Antimicrobial Activity

4,7-Dichloro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole and its derivatives have been extensively studied for their antimicrobial properties. A range of benzothiazole derivatives, including those related to 4,7-Dichloro-1,3-benzothiazole, have demonstrated significant broad-spectrum antimicrobial activity against bacterial strains like Escherichia coli and Staphylococcus aureus, and fungal strains such as Candida albicans and Aspergillus niger (Padalkar et al., 2014). Additionally, compounds synthesized from 2-amino substituted benzothiazoles have shown variable and modest activity against bacteria and fungi (Patel & Agravat, 2007).

Antitumor Activity

Recent research has highlighted the potential antitumor activity of benzothiazole derivatives. For instance, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have exhibited considerable anticancer activity against various cancer cell lines. Specific compounds within this group have been found to be effective against some cancer cell lines, suggesting a promising area for further exploration in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Synthesis of Novel Compounds

Research on the synthesis of novel compounds utilizing 4,7-Dichloro-1,3-benzothiazole has been ongoing. For example, novel 5-arylidene-3-(6,7-dichloro-1,3-benzothiazol-2-yl)-phenyl-3,5-dihydro-4H-imidazol-4-ones have been synthesized and evaluated for their antimicrobial activities against various bacterial and fungal strains (Baldaniya, 2010). This research demonstrates the versatility of benzothiazole derivatives in creating new chemical entities with potential therapeutic applications.

Safety and Hazards

The compound is labeled with warning signals and precautionary statements. It is essential to handle it with care.